Cas no 33166-86-8 (2-mercapto-6-(p-tolyl)pyrimidin-4-ol)

2-Mercapto-6-(p-tolyl)pyrimidin-4-ol is a heterocyclic compound featuring a pyrimidine core substituted with a thiol group at the 2-position and a p-tolyl group at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both mercapto and hydroxyl groups enhances its versatility in nucleophilic and coordination chemistry, enabling applications in metal complexation and heterocyclic derivatization. Its crystalline form ensures stability and ease of handling. The compound’s well-defined molecular architecture allows for precise modifications, supporting its use in targeted drug design and material science research.
2-mercapto-6-(p-tolyl)pyrimidin-4-ol structure
33166-86-8 structure
Product Name:2-mercapto-6-(p-tolyl)pyrimidin-4-ol
CAS No:33166-86-8
MF:C11H10N2OS
MW:218.274900913239
CID:2199581
PubChem ID:45064257
Update Time:2025-06-07

2-mercapto-6-(p-tolyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-(4-methylphenyl)-2-sulfanylidene-1H-pyrimidin-4-one
    • 2-mercapto-6-(p-tolyl)pyrimidin-4-ol
    • AKOS015052447
    • F1967-1174
    • DTXSID80662347
    • 33166-86-8
    • AKOS015867926
    • 6-(4-Methylphenyl)-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one
    • 2-Thioxo-6-(p-tolyl)-2,3-dihydropyrimidin-4(1H)-one
    • Inchi: 1S/C11H10N2OS/c1-7-2-4-8(5-3-7)9-6-10(14)13-11(15)12-9/h2-6H,1H3,(H2,12,13,14,15)
    • InChI Key: VHAPQBJPXRZPLY-UHFFFAOYSA-N
    • SMILES: S=C1NC(C=C(C2C=CC(C)=CC=2)N1)=O

Computed Properties

  • Exact Mass: 218.05138412Da
  • Monoisotopic Mass: 218.05138412Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 73.2Ų

2-mercapto-6-(p-tolyl)pyrimidin-4-ol Pricemore >>

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